Cas no 2248291-40-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methanesulfonylmethyl)-5-methylthiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methanesulfonylmethyl)-5-methylthiophene-2-carboxylate
• CAS No: 2248291-40-7
• MF: C₁₆H₁₃NO₆S₂
• MW: 379.40752196312
• CID: 5960393
• PubChem ID: 165726674
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methanesulfonylmethyl)-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518649
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methanesulfonylmethyl)-5-methylthiophene-2-carboxylate
• 2248291-40-7

• Inchi： 1S/C16H13NO6S2/c1-9-10(8-25(2,21)22)7-13(24-9)16(20)23-17-14(18)11-5-3-4-6-12(11)15(17)19/h3-7H,8H2,1-2H3
• InChI Key： HYDLYKVMISEYPF-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)SC=1C)(=O)=O

Computed Properties

• Exact Mass: 379.01842948g/mol
• Monoisotopic Mass: 379.01842948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methanesulfonylmethyl)-5-methylthiophene-2-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methanesulfonylmethyl)-5-methylthiophene-2-carboxylate (CAS No. 2248291-40-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methanesulfonylmethyl)-5-methylthiophene-2-carboxylate (CAS No. 2248291-40-7) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a methanesulfonylmethyl-thiophene moiety, makes it a subject of interest for researchers exploring novel bioactive molecules and functional materials. This article delves into its properties, synthesis, and potential applications while addressing trending topics such as drug discovery, green chemistry, and AI-driven molecular design.

One of the most intriguing aspects of CAS No. 2248291-40-7 is its structural hybridity, combining a phthalimide derivative with a thiophene-carboxylate ester. This combination is often sought after in medicinal chemistry due to its potential to interact with biological targets, such as enzymes or receptors, in a selective manner. Recent studies highlight the growing demand for heterocyclic compounds in cancer research and neurodegenerative disease therapeutics, areas where this compound could play a pivotal role. Additionally, its methanesulfonylmethyl group introduces sulfone functionality, which is frequently associated with enhanced pharmacokinetic properties.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methanesulfonylmethyl)-5-methylthiophene-2-carboxylate can be prepared through multi-step organic reactions, including esterification and sulfonylation. The rise of automated synthesis platforms and machine learning-assisted retrosynthesis has streamlined the production of such complex molecules, reducing time and cost. Researchers are also exploring catalytic methods to improve yield and sustainability, aligning with the principles of green chemistry. These advancements are particularly relevant given the increasing focus on environmentally friendly synthesis in the chemical industry.

In material science, the compound’s aromatic and polar functional groups make it a candidate for developing advanced polymeric materials or organic semiconductors. Its potential use in optoelectronic devices, such as organic light-emitting diodes (OLEDs), is an area of active investigation. The integration of computational chemistry tools, like density functional theory (DFT), has enabled researchers to predict its electronic properties and optimize its performance in such applications. This aligns with the broader trend of AI-aided material design, which is revolutionizing the field.

Another key discussion point is the compound’s stability and handling. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. The growing emphasis on safe laboratory practices and regulatory compliance in chemical research underscores the importance of such considerations. Furthermore, the compound’s spectroscopic data (e.g., NMR, IR, and MS) are critical for quality control, a topic frequently searched by analytical chemists and quality assurance professionals.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methanesulfonylmethyl)-5-methylthiophene-2-carboxylate (CAS No. 2248291-40-7) represents a versatile compound with promising applications in both pharmaceuticals and advanced materials. Its study intersects with cutting-edge trends like AI-driven drug discovery, sustainable synthesis, and smart materials, making it a compelling subject for ongoing research. As the scientific community continues to explore its potential, this compound may soon find its place in innovative therapies and technologies.